Cas no 99967-78-9 (methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
• CAS No: 99967-78-9
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• MDL: MFCD00139418
• CID: 818649
• PubChem ID: 2764112
• Update Time: 2025-06-21

methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-morpholinothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-amino-2-(4-morpholinyl)-, methyl ester
• methyl 4-amino-2-morpholin-4-yl-1,3-thiazole-5-carboxylate
• METHYL 4-AMINO-2-MORPHOLINO-1,3-THIAZOLE-5-CARBOXYLATE
• 4-Amino-2-morpholino-5-thiazolcarbonsaeure-methylester
• methyl 4-amino-2-(4-morpholinyl)-1,3-thiazole-5-carboxylate
• methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
• MFCD00139418
• FT-0642413
• EN300-42169
• DTXSID40377309
• ZDA96778
• Oprea1_560600
• Methyl 4-amino-2-morpholino-1.3-thiazole-5-carboxylate
• 99967-78-9
• AKOS005070698
• J-522290
• XRMLHYZIBUGVNR-UHFFFAOYSA-N
• 6C-041
• Z425636056
• SCHEMBL725151
• G19071
• DB-057816

• MDL： MFCD00139418
• Inchi： 1S/C9H13N3O3S/c1-14-8(13)6-7(10)11-9(16-6)12-2-4-15-5-3-12/h2-5,10H2,1H3
• InChI Key： XRMLHYZIBUGVNR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(N)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 243.06800
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 157-159°C
• PSA: 105.92000
• LogP: 0.99470

methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate (CAS: 99967-78-9)

Methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate (CAS: 99967-78-9) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanisms of action.

The compound's structural features, including the morpholine and thiazole moieties, contribute to its diverse biological activities. Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate, with advancements in green chemistry approaches reducing the environmental impact of its production. These improvements are critical for scaling up synthesis in industrial settings.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate exhibits notable anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for developing new antibiotics.

Furthermore, computational studies have provided insights into the compound's mechanism of action. Molecular docking simulations indicate that methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate interacts with key bacterial enzymes, disrupting essential metabolic pathways. Such mechanistic understanding is invaluable for rational drug design and optimization efforts.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound's development.

In conclusion, methyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate (CAS: 99967-78-9) represents a versatile scaffold with significant therapeutic potential. Continued research into its synthesis, biological activities, and mechanisms of action will be crucial for unlocking its full potential in drug discovery and development.